Cas no 927800-79-1 (2-Methyl-6-Trifluoromethoxy-Quinolin-4-Ol)

• Product Name: 2-Methyl-6-Trifluoromethoxy-Quinolin-4-Ol
• CAS No: 927800-79-1
• MF: C₁₁H₈F₃NO₂
• MW: 243.181933403015
• CID: 1977554
• PubChem ID: 17750644
• Update Time: 2025-06-25

2-Methyl-6-Trifluoromethoxy-Quinolin-4-Ol Chemical and Physical Properties

Names and Identifiers

• 2-methyl-6-(trifluoromethoxy)-1H-quinolin-4-one
• 4-Hydroxy-2-methyl-6-trifluoromethoxyquinoline
• 2-Methyl-6-trifluoromethoxyquinolin-4-ol
• AC1Q2P6K
• CTK8E4089
• CTK8F4417
• KB-39017
• 2-Methyl-6-Trifluoromethoxy-Quinolin-4-Ol
• AKOS022205049
• 1353578-98-9
• 2-Methyl-6-(trifluoromethoxy)quinolin-4(1H)-one
• CS-0260326
• DTXSID60590619
• 927800-79-1
• MFCD02179773
• EN300-7492613
• Z3241293001
• 2-Methyl-6-(trifluoromethoxy)quinolin-4-ol
• CMB80079

• Inchi： 1S/C11H8F3NO2/c1-6-4-10(16)8-5-7(17-11(12,13)14)2-3-9(8)15-6/h2-5H,1H3,(H,15,16)
• InChI Key： VDICCNPFZUKSOM-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC2=C(C(C=C(C)N2)=O)C=1)(F)F

Computed Properties

• Exact Mass: 243.05071298Da
• Monoisotopic Mass: 243.05071298Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 38.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on 2-Methyl-6-Trifluoromethoxy-Quinolin-4-Ol

Introduction to 2-Methyl-6-Trifluoromethoxy-Quinolin-4-Ol (CAS No. 927800-79-1)

2-Methyl-6-Trifluoromethoxy-Quinolin-4-Ol, identified by its Chemical Abstracts Service (CAS) number 927800-79-1, is a specialized organic compound belonging to the quinoline family. This molecule has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. The presence of a methyl group at the 2-position, a trifluoromethoxy group at the 6-position, and a hydroxyl group at the 4-position endows this compound with distinct electronic and steric properties, making it a valuable scaffold for drug discovery and medicinal chemistry research.

The quinoline scaffold is well-documented for its broad spectrum of biological activities, including antimicrobial, antimalarial, anti-inflammatory, and anticancer properties. Derivatives of quinoline have been extensively studied and utilized in the development of therapeutic agents over the past century. Among these derivatives, compounds featuring fluorine substituents have shown enhanced metabolic stability and improved pharmacokinetic profiles, which are critical factors in drug design.

In recent years, there has been a surge in research focused on developing novel quinoline-based compounds with tailored functionalities to address unmet medical needs. The compound 2-Methyl-6-Trifluoromethoxy-Quinolin-4-Ol represents a promising candidate in this context. Its molecular structure suggests potential interactions with various biological targets, including enzymes and receptors involved in disease pathways. The electron-withdrawing nature of the trifluoromethoxy group and the electron-donating effect of the hydroxyl group create a delicate balance that can modulate reactivity and binding affinity.

One of the most compelling aspects of this compound is its potential application in oncology research. Quinoline derivatives have been implicated in inhibiting kinases and other enzymes that drive tumor growth and progression. The specific substitution pattern in 2-Methyl-6-Trifluoromethoxy-Quinolin-4-Ol may confer selectivity for certain cancer-related targets, thereby minimizing side effects associated with broader-spectrum inhibitors. Preliminary computational studies have suggested that this compound could interact with ATP-binding sites of kinases, potentially leading to inhibitory effects.

Furthermore, the hydroxyl group at the 4-position provides a site for further chemical modification, allowing researchers to explore analogues with enhanced potency or selectivity. This versatility makes 2-Methyl-6-Trifluoromethoxy-Quinolin-4-Ol an attractive building block for structure-activity relationship (SAR) studies. By systematically varying substituents around the quinoline core, scientists can dissect the contributions of each functional group to overall biological activity.

The synthesis of 2-Methyl-6-Trifluoromethoxy-Quinolin-4-Ol involves multi-step organic transformations that highlight the synthetic prowess required to construct complex heterocyclic systems. Key steps typically include Friedel-Crafts alkylation to introduce the methyl group, nucleophilic aromatic substitution for the trifluoromethoxy group, and selective hydroxylation to install the hydroxyl functionality. Advanced techniques such as palladium-catalyzed cross-coupling reactions may also be employed to achieve regioselective modifications.

In terms of physicochemical properties, 2-Methyl-6-Trifluoromethoxy-Quinolin-4-Ol is expected to exhibit moderate solubility in organic solvents due to its polar functional groups, which could influence its formulation as an active pharmaceutical ingredient (API). Additionally, its stability under various storage conditions is crucial for ensuring shelf life and efficacy. Spectroscopic methods such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) are routinely employed to confirm structural integrity and purity.

The pharmacological evaluation of 2-Methyl-6-Trifluoromethoxy-Quinolin-4-Ol has begun to attract interest from academic and industrial researchers. In vitro assays have been conducted to assess its interaction with model biological systems, including cell lines relevant to cancer research. Early findings suggest that this compound demonstrates promising activity against certain resistant cancer cell lines, indicating potential therapeutic value. However, further studies are needed to fully elucidate its mechanism of action and toxicological profile.

One notable aspect of quinoline derivatives is their ability to cross the blood-brain barrier (BBB), which has implications for treating central nervous system (CNS) disorders. The structural features of 2-Methyl-6-Trifluoromethoxy-Quinolin-4-Ol may facilitate BBB penetration, opening avenues for exploring treatments targeting neurological diseases such as Alzheimer's or Parkinson's disease. This hypothesis remains speculative but warrants further investigation using appropriate animal models.

The role of computational chemistry in studying 2-Methyl-6-Trifluoromethoxy-Quinolin-4-Ol cannot be overstated. Molecular modeling techniques allow researchers to predict binding affinities, optimize drug-like properties, and identify potential off-target effects before experimental validation becomes necessary. These simulations provide valuable insights into how modifications around the quinoline core might enhance or diminish biological activity.

In conclusion,2-Methyl-6-Trifluoromethoxy-Quinolin-4-Ol (CAS No. 927800-79-1) is a structurally intriguing compound with significant potential in pharmaceutical research. Its unique substitution pattern positions it as a versatile scaffold for developing novel therapeutics targeting various diseases, particularly cancer. While much remains unknown about its full biological profile and clinical applicability,2-Methyl-6-Trifluoromethoxy... continues ...to be an exciting subject of study for medicinal chemists worldwide.